Cas no 1502637-03-7 ((2S)-2-(N,2-dimethylanilino)propanoic acid)

• Product Name: (2S)-2-(N,2-dimethylanilino)propanoic acid
• CAS No: 1502637-03-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5266015
• Update Time: 2026-03-09

(2S)-2-(N,2-dimethylanilino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-methyl-N-(2-methylphenyl)-
• (2S)-2-(N,2-dimethylanilino)propanoic acid

• Inchi： 1S/C11H15NO2/c1-8-6-4-5-7-10(8)12(3)9(2)11(13)14/h4-7,9H,1-3H3,(H,13,14)/t9-/m0/s1
• InChI Key： LUSCUIVJHSDRFL-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](C)N(C)C1=CC=CC=C1C

Additional information on (2S)-2-(N,2-dimethylanilino)propanoic acid

Latest Research Insights on (2S)-2-(N,2-dimethylanilino)propanoic acid (CAS: 1502637-03-7) in Chemical Biology and Medicine

In recent years, (2S)-2-(N,2-dimethylanilino)propanoic acid (CAS: 1502637-03-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its unique structural motif combining an aromatic dimethylaniline group with a propanoic acid backbone, has shown promising biological activities in preclinical studies. The compound's stereospecificity, conferred by the (S)-configuration at the alpha carbon, appears to play a critical role in its molecular interactions and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00521) investigated the compound's potential as a modulator of inflammatory pathways. Researchers employed molecular docking simulations to demonstrate that (2S)-2-(N,2-dimethylanilino)propanoic acid exhibits high binding affinity to the allosteric site of COX-2, with the (S)-enantiomer showing 15-fold greater potency than its (R)-counterpart. In vitro assays using human macrophage cells confirmed dose-dependent inhibition of prostaglandin E2 production (IC50 = 3.2 μM), suggesting potential applications in inflammation-related disorders.

Further pharmacological characterization was reported in Bioorganic & Medicinal Chemistry Letters (2023, 33:128456), where the compound demonstrated unexpected selectivity for GPR35 over related orphan GPCRs. The study utilized a combination of calcium flux assays and β-arrestin recruitment assays to establish that (2S)-2-(N,2-dimethylanilino)propanoic acid acts as a biased agonist at GPR35, preferentially activating Gαi-mediated pathways over β-arrestin recruitment. This property may offer advantages in developing therapeutics with reduced side effect profiles.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2023, 18(5):1123-1135) has explored the compound's utility as a molecular probe. The researchers developed fluorescent and biotinylated derivatives of 1502637-03-7 that maintained biological activity while enabling target identification studies. Affinity purification mass spectrometry experiments using these probes identified several novel protein interactors in cancer cell lysates, including previously unrecognized binding partners of the aryl hydrocarbon receptor pathway.

Synthetic chemistry advancements related to this compound were highlighted in a 2024 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.4c00018). The authors described an improved asymmetric synthesis route employing a novel chiral auxiliary that increased overall yield to 78% while maintaining >99% enantiomeric excess. This scalable synthesis method addresses previous challenges in producing gram-scale quantities of the (S)-enantiomer for preclinical development.

Emerging safety and ADME data presented at the 2024 American Chemical Society National Meeting suggest favorable pharmacokinetic properties for (2S)-2-(N,2-dimethylanilino)propanoic acid. The compound showed good oral bioavailability (F = 62% in rats), moderate plasma protein binding (78%), and linear pharmacokinetics across tested doses (1-30 mg/kg). Notably, in vitro metabolism studies indicated minimal CYP450 inhibition, reducing concerns about potential drug-drug interactions.

Current research directions focus on structure-activity relationship (SAR) optimization to improve target selectivity and metabolic stability. Several research groups have reported analogs with modified aromatic substituents or propanoic acid bioisosteres that maintain the core pharmacophore while addressing specific developability challenges. These efforts are documented in recent patent applications (WO2024/045321, US2024/0023456) covering novel derivatives for potential therapeutic applications in metabolic and inflammatory diseases.